![molecular formula C26H25N3O2 B2775379 2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile CAS No. 315672-31-2](/img/structure/B2775379.png)
2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
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Description
Scientific Research Applications
Medicinal Chemistry and Drug Development
This compound’s structural features suggest potential as a drug candidate. Researchers explore its pharmacological properties, such as binding affinity to specific receptors, metabolic stability, and toxicity profiles. It could serve as a scaffold for designing novel drugs targeting specific diseases, including cancer, inflammation, or neurological disorders .
Antioxidant Activity
The chromene moiety in this compound has antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals, which can cause cellular damage and contribute to aging and disease. Investigating its antioxidant capacity could lead to applications in functional foods, supplements, or skincare products .
Photophysical Properties and Luminescent Materials
The carbazole and chromene groups contribute to its luminescent behavior. Researchers study its fluorescence, phosphorescence, and quantum yield. Applications include organic light-emitting diodes (OLEDs), sensors, and optoelectronic devices. Its emission properties make it valuable in displays and lighting technology .
Organic Synthesis and Catalysts
The carbonitrile group provides a handle for synthetic chemists. Researchers explore its reactivity in various reactions, such as cyclizations, cross-couplings, and multicomponent reactions. It could serve as a building block for creating complex molecules or as a ligand in catalysis .
Bioimaging and Cellular Studies
Fluorescent compounds like this one find applications in bioimaging. By labeling specific cellular components, scientists can visualize processes within living cells. The carbazole-chromene hybrid could be used to track cellular uptake, localization, and interactions with biomolecules .
Environmental Sensing and Analytical Chemistry
The chromene scaffold’s responsiveness to environmental changes (pH, metal ions, etc.) makes it suitable for sensor development. Researchers explore its use in detecting pollutants, ions, or biomolecules. It could contribute to portable diagnostic devices or environmental monitoring systems .
properties
IUPAC Name |
2-amino-4-(9-ethylcarbazol-3-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O2/c1-4-29-19-8-6-5-7-16(19)17-11-15(9-10-20(17)29)23-18(14-27)25(28)31-22-13-26(2,3)12-21(30)24(22)23/h5-11,23H,4,12-13,28H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGHQQMUDNRLWQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)C3C(=C(OC4=C3C(=O)CC(C4)(C)C)N)C#N)C5=CC=CC=C51 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile |
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